Cas no 1701700-21-1 (1-1-(2-methanesulfonylethyl)cyclopropylethan-1-one)

• Product Name: 1-1-(2-methanesulfonylethyl)cyclopropylethan-1-one
• CAS No: 1701700-21-1
• MF: C₈H₁₄O₃S
• MW: 190.259961605072
• CID: 5951083
• PubChem ID: 106797030
• Update Time: 2025-06-08

1-1-(2-methanesulfonylethyl)cyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-1-(2-methanesulfonylethyl)cyclopropylethan-1-one
• 1-[1-(2-methanesulfonylethyl)cyclopropyl]ethan-1-one
• 1701700-21-1
• EN300-1989107

• Inchi： 1S/C8H14O3S/c1-7(9)8(3-4-8)5-6-12(2,10)11/h3-6H2,1-2H3
• InChI Key： POMFAHNNRPBJQT-UHFFFAOYSA-N
• SMILES： S(C)(CCC1(C(C)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 190.06636548g/mol
• Monoisotopic Mass: 190.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 59.6Ų

Additional information on 1-1-(2-methanesulfonylethyl)cyclopropylethan-1-one

Introduction to 1-1-(2-methanesulfonylethyl)cyclopropylethan-1-one (CAS No. 1701700-21-1)

1-1-(2-methanesulfonylethyl)cyclopropylethan-1-one, with the CAS number 1701700-21-1, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropyl ring and a methanesulfonyl group, making it an intriguing candidate for the development of novel therapeutic agents.

The chemical structure of 1-1-(2-methanesulfonylethyl)cyclopropylethan-1-one consists of a cyclopropyl ring attached to an ethanone moiety, with a 2-methanesulfonylethyl substituent. The presence of the cyclopropyl ring imparts significant rigidity to the molecule, which can influence its biological activity and pharmacokinetic properties. The methanesulfonyl group, on the other hand, is known for its ability to enhance the solubility and metabolic stability of the compound, making it a valuable functional group in drug design.

Recent studies have explored the potential of 1-1-(2-methanesulfonylethyl)cyclopropylethan-1-one as a scaffold for the development of new drugs. One notable area of research is its use as a potential inhibitor of specific enzymes involved in various disease pathways. For instance, researchers have investigated its ability to inhibit enzymes such as kinases and proteases, which are key targets in the treatment of cancer and inflammatory diseases. The unique structural features of this compound make it particularly suitable for these applications due to its ability to form stable interactions with target proteins.

In addition to its enzymatic inhibition properties, 1-1-(2-methanesulfonylethyl)cyclopropylethan-1-one has also shown promise in modulating other biological processes. Studies have demonstrated its potential as a modulator of ion channels and receptors, which are crucial for maintaining cellular homeostasis and signaling pathways. This versatility makes it an attractive candidate for further exploration in drug discovery and development.

The synthesis of 1-1-(2-methanesulfonylethyl)cyclopropylethan-1-one has been optimized through various synthetic routes, each offering different advantages in terms of yield and purity. One common approach involves the reaction of a cyclopropylcarbinol derivative with a methanesulfonyl chloride derivative, followed by subsequent transformations to achieve the desired product. These synthetic methods have been refined to ensure high efficiency and scalability, making it feasible for large-scale production if required.

Clinical trials involving compounds derived from 1-1-(2-methanesulfonylethyl)cyclopropylethan-1-one are currently underway to evaluate their safety and efficacy in treating various conditions. Preliminary results have been encouraging, with several compounds showing promising therapeutic effects without significant adverse side effects. These findings underscore the potential of this compound as a lead structure for the development of new drugs.

In conclusion, 1-1-(2-methanesulfonylethyl)cyclopropylethan-1-one (CAS No. 1701700-21-1) represents an important molecule in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and versatile biological activities make it a valuable scaffold for the development of novel therapeutic agents. Ongoing research continues to uncover new applications and optimize its properties, paving the way for potential breakthroughs in drug discovery and treatment options for various diseases.